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Compound of Interest

Compound Name: JZL195

Cat. No.: B608286 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with JZL195. The following procedures and

recommendations are designed to ensure the safe handling, storage, and disposal of this

potent dual inhibitor of fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL).

Personal Protective Equipment (PPE) and Safety
Measures
When handling JZL195, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure laboratory safety. The following table summarizes the

recommended PPE and safety precautions.
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Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 compliant

Protects eyes from

splashes and airborne

particles of the

compound.

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material

Prevents skin contact

and absorption.

Body Protection Laboratory Coat Standard

Provides a barrier

against accidental

spills.

Respiratory Protection

Use in a well-

ventilated area or with

local exhaust

ventilation

N/A

Avoids inhalation of

dust or aerosols.[1] A

suitable respirator

may be necessary for

handling larger

quantities or in case of

insufficient ventilation.

[1]

General Hygiene N/A

Wash hands

thoroughly after

handling. Do not eat,

drink, or smoke in the

laboratory.

Prevents accidental

ingestion and

contamination.

Experimental Protocols: Handling and Storage
Receiving and Storage: JZL195 is typically supplied as a crystalline solid and should be stored

at -20°C for long-term stability.[1][2] Upon receiving, visually inspect the container for any

damage. Keep the container tightly sealed in a cool, well-ventilated area, away from direct

sunlight and sources of ignition.[1]

Preparation of Stock Solutions: To prepare a stock solution, dissolve JZL195 in a suitable

organic solvent such as Dimethyl Sulfoxide (DMSO) or dimethyl formamide (DMF).[2] The

solubility in these solvents is approximately 1.25 mg/mL and 5 mg/mL, respectively.[2] It is
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recommended to purge the solvent with an inert gas before dissolving the compound.[2] Once

prepared, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.[3] For in vivo experiments, it is advisable to prepare fresh working

solutions daily.

Administration in Experimental Models: In murine models, JZL195 has been administered via

intraperitoneal (i.p.) injection at doses ranging from 3 to 20 mg/kg.[4] The vehicle used for

administration can consist of a mixture of ethanol, Tween-80, and saline.

Operational Workflow for JZL195
The following diagram illustrates the standard operational workflow for handling JZL195 from

receipt to disposal, emphasizing safety at each step.
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JZL195 Handling Workflow

Preparation

Experimentation

Disposal

1. Receiving
- Inspect container
- Verify substance

2. Storage
- Store at -20°C

- Tightly sealed container

Store immediately

3. Weighing
- Use in ventilated hood
- Wear appropriate PPE

Retrieve for use

4. Dissolving
- Use appropriate solvent (e.g., DMSO)

- Prepare stock solution

Transfer weighed compound

5. Dilution
- Prepare working solutions

- Use sterile techniques if necessary

Use stock solution

6. Administration
- Follow approved animal protocols

- Handle animals safely

Use working solution

7. Decontamination
- Clean spills immediately

- Decontaminate surfaces and equipment

Post-experiment cleanup

8. Waste Collection
- Collect all waste in labeled hazardous waste containers

Segregate waste

9. Disposal
- Arrange for disposal via Environmental Health & Safety (EHS)

Follow institutional procedures
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JZL195 Handling Workflow Diagram
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Mechanism of Action: Signaling Pathway
JZL195 is a potent dual inhibitor of two key enzymes in the endocannabinoid system: fatty acid

amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL).[5] FAAH is the primary enzyme

responsible for the degradation of anandamide (AEA), while MAGL is the main enzyme for the

breakdown of 2-arachidonoylglycerol (2-AG). By inhibiting both FAAH and MAGL, JZL195
leads to an accumulation of both AEA and 2-AG. These endocannabinoids then act on

cannabinoid receptors (CB1 and CB2), leading to various physiological effects.

The diagram below illustrates this signaling pathway.
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JZL195 Signaling Pathway
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JZL195 Mechanism of Action

Disposal Plan
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Proper disposal of JZL195 and any contaminated materials is crucial to prevent environmental

contamination and ensure safety.

Waste Segregation and Collection:

All disposable materials that have come into contact with JZL195, including gloves, pipette

tips, and empty vials, should be collected in a designated hazardous waste container.

Unused JZL195, whether in solid form or in solution, must be treated as hazardous chemical

waste.

Disposal Procedure:

Consult Institutional Guidelines: Always adhere to your institution's specific guidelines for

chemical waste disposal. Contact your Environmental Health and Safety (EHS) department

for detailed procedures.

Labeling: Ensure all waste containers are clearly and accurately labeled with the contents,

including the name "JZL195" and any solvents used.

Containment: Waste containers should be sealed to prevent leaks or spills.

Arrangement for Pickup: Arrange for the collection of the hazardous waste by your

institution's EHS or a licensed chemical waste disposal contractor.

Do Not Dispose in Regular Trash or Down the Drain: Under no circumstances should

JZL195 or its solutions be disposed of in the regular trash or poured down the drain.[6]

Spill Management: In the event of a spill, evacuate the immediate area if necessary. Wear

appropriate PPE, including respiratory protection if the spill generates dust. Absorb liquid spills

with an inert material such as vermiculite or sand.[7] Carefully sweep up solid spills, avoiding

dust generation.[8] Collect all contaminated materials in a sealed, labeled container for

hazardous waste disposal. Clean the spill area with a suitable decontamination solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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